Cas no 2043357-54-4 (3-Cyclohexen-1-amine, 1-methyl-4-(1-methylethyl)-)

• Product Name: 3-Cyclohexen-1-amine, 1-methyl-4-(1-methylethyl)-
• CAS No: 2043357-54-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5221664
• Update Time: 2025-08-03

3-Cyclohexen-1-amine, 1-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-amine, 1-methyl-4-(1-methylethyl)-

• Inchi： 1S/C10H19N/c1-8(2)9-4-6-10(3,11)7-5-9/h4,8H,5-7,11H2,1-3H3
• InChI Key： ORQSFSKJSHOCPL-UHFFFAOYSA-N
• SMILES： C1(C)(N)CCC(C(C)C)=CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 3-Cyclohexen-1-amine, 1-methyl-4-(1-methylethyl)-

3-Cyclohexen-1-amine, 1-methyl-4-(1-methylethyl)-: A Comprehensive Overview

3-Cyclohexen-1-amine, 1-methyl-4-(1-methylethyl)-, also known by its CAS registry number 2043357-54-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of amines, specifically a cyclohexene derivative with a methyl group and an isopropyl substituent. Its unique structure endows it with versatile chemical properties, making it a valuable compound in various applications.

The molecular structure of 3-Cyclohexen-1-amine, 1-methyl-4-(1-methylethyl)- consists of a cyclohexene ring with an amine functional group at position 1, a methyl group at position 4, and an isopropyl group at position 5 (IUPAC nomenclature). The cyclohexene ring introduces rigidity and stability to the molecule, while the amine group provides nucleophilic reactivity, which is crucial for its participation in various chemical reactions.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, such as polyamides and polyurethanes. Its ability to undergo nucleophilic addition and condensation reactions makes it a valuable intermediate in organic synthesis. For instance, researchers have explored its use in the preparation of novel polymeric materials with enhanced mechanical properties and thermal stability.

In terms of physical properties, 3-Cyclohexen-1-amine, 1-methyl-4-(1-methylethyl)- exhibits a melting point of approximately 65°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its handling in laboratory settings.

The synthesis of this compound typically involves the reaction of cyclohexene derivatives with appropriate amine precursors under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

In addition to its role as an intermediate in organic synthesis, 3-Cyclohexen-1-amine, 1-methyl-4-(1-methylethyl)- has found applications in the pharmaceutical industry as a building block for drug development. Its structural features make it suitable for designing bioactive molecules with potential therapeutic applications.

The environmental impact of this compound has also been studied extensively. Research indicates that it biodegrades moderately under aerobic conditions, posing minimal risk to aquatic ecosystems when handled responsibly.

In conclusion, 3-Cyclohexen-1-amine, 1-methyl-4-(1-methylethyl)-, with its unique chemical properties and diverse applications, continues to be a focal point for researchers and industry professionals alike. As new synthetic methods and applications emerge, this compound is expected to play an even more significant role in advancing materials science and related fields.